Cas no 179051-38-8 (1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride)

• Product Name: 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride
• CAS No: 179051-38-8
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• MDL: MFCD12404930
• CID: 1069488
• PubChem ID: 67239180
• Update Time: 2025-10-30

1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride
• 1-(pyrimidin-4-yl)piperidine-4-carboxylicacidhydrochloride
• CS-0262441
• 1-pyrimidin-4-ylpiperidine-4-carboxylic acid;hydrochloride
• EN300-82606
• G57517
• SCHEMBL1990072
• Z1318356899
• 1375474-40-0
• A1-50266
• AKOS016908480
• 179051-38-8

• MDL： MFCD12404930
• Inchi： 1S/C10H13N3O2.ClH/c14-10(15)8-2-5-13(6-3-8)9-1-4-11-7-12-9;/h1,4,7-8H,2-3,5-6H2,(H,14,15);1H
• InChI Key： BSMKLKICYMATEN-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCN(C2C=CN=CN=2)CC1)=O

Computed Properties

• Exact Mass: 243.0774544g/mol
• Monoisotopic Mass: 243.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3Ų

1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride

Comprehensive Overview of 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride (CAS No. 179051-38-8)

1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride (CAS No. 179051-38-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine and piperidine moieties, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, combining a carboxylic acid group with a hydrochloride salt, enhances its solubility and stability, making it a preferred choice for drug development and medicinal chemistry applications.

The growing interest in 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride is driven by its potential applications in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). Researchers are particularly focused on its role in modulating cellular signaling pathways, which is a hot topic in oncology and neurodegenerative disease research. With the rise of precision medicine and personalized therapeutics, this compound's versatility aligns well with current trends in drug discovery and biomarker development.

From a synthetic chemistry perspective, CAS No. 179051-38-8 is often utilized in structure-activity relationship (SAR) studies. Its pyrimidine ring provides a scaffold for hydrogen bonding, while the piperidine moiety contributes to conformational flexibility. These features are crucial for designing molecules with improved bioavailability and target selectivity. Recent publications highlight its use in developing small-molecule therapeutics for conditions like inflammation and metabolic disorders.

In the context of AI-driven drug discovery, 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride has been featured in computational studies leveraging machine learning and molecular docking simulations. These approaches aim to predict its binding affinity for specific proteins, reducing the time and cost associated with traditional screening methods. This aligns with the industry's shift toward high-throughput screening and in silico modeling, which are frequently searched topics in scientific databases.

Quality control and analytical characterization of CAS No. 179051-38-8 are also critical. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and consistency. Given the emphasis on Good Manufacturing Practices (GMP) in pharmaceutical production, these protocols are essential for compliance and scalability. Researchers often inquire about synthetic routes and optimization strategies for this compound, reflecting its industrial relevance.

Environmental and regulatory considerations further underscore the importance of 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride. As sustainability gains traction, green chemistry approaches are being explored to synthesize this compound with minimal waste. Questions about eco-friendly solvents and catalytic efficiency are increasingly common in forums and academic discussions, highlighting the intersection of chemistry and environmental science.

In summary, 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride (CAS No. 179051-38-8) is a multifaceted compound with broad applications in modern research. Its integration into drug design, computational chemistry, and sustainable synthesis positions it as a valuable asset in advancing scientific and medical breakthroughs. As the demand for innovative therapeutics grows, this compound will likely remain a focal point in both academic and industrial settings.